1-(4-Aminobenzoyl)-4-(4-aminobenzyl) benzene
Overview
Description
1-(4-Aminobenzoyl)-4-(4-aminobenzyl) benzene, also known as para-aminobenzoic acid (PABA), is a chemical compound that is commonly found in sunscreens and other cosmetic products. PABA has been extensively studied for its potential use in scientific research, particularly in the fields of biochemistry and physiology.
Mechanism of Action
PABA acts as a substrate for the enzyme dihydropteroate synthase, which is involved in the biosynthesis of folic acid. PABA is converted to dihydropteroic acid, which is then converted to tetrahydrofolic acid, the active form of folic acid. PABA has also been shown to have antioxidant properties, which may be due to its ability to scavenge free radicals and inhibit lipid peroxidation.
Biochemical and Physiological Effects:
PABA has been found to have several biochemical and physiological effects, including the promotion of cell growth and the prevention of DNA damage. PABA has also been shown to have anti-inflammatory and analgesic properties. Additionally, PABA has been found to have a protective effect on the liver and may be beneficial in the treatment of liver diseases.
Advantages and Limitations for Lab Experiments
PABA has several advantages for use in lab experiments, including its low cost and availability. PABA is also stable and can be easily synthesized. However, PABA has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on PABA, including its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. PABA may also have applications in the treatment of liver diseases and other inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of PABA and its potential side effects.
Conclusion:
In conclusion, 1-(4-Aminobenzoyl)-4-(4-aminobenzyl) benzene, or 1-(4-Aminobenzoyl)-4-(4-aminobenzyl) benzenenzoic acid, is a chemical compound that has been extensively studied for its potential use in scientific research. PABA has several potential applications in the fields of biochemistry and physiology, including its role in the biosynthesis of folic acid and its potential antioxidant and anti-inflammatory properties. While PABA has some limitations, it remains a promising area of research for the future.
Scientific Research Applications
PABA has been extensively studied for its potential use in scientific research, particularly in the fields of biochemistry and physiology. PABA has been found to play a role in the biosynthesis of folic acid, which is essential for DNA synthesis and cell growth. PABA has also been shown to have antioxidant properties and may be beneficial in the treatment of certain diseases, such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
(4-aminophenyl)-[4-[(4-aminophenyl)methyl]phenyl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c21-18-9-3-15(4-10-18)13-14-1-5-16(6-2-14)20(23)17-7-11-19(22)12-8-17/h1-12H,13,21-22H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VICUDJNVDRIGNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC=C(C=C2)N)C(=O)C3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70600879 |
Source
|
| Record name | (4-Aminophenyl){4-[(4-aminophenyl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70600879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Aminobenzoyl)-4-(4-aminobenzyl) benzene | |
CAS RN |
57364-89-3 |
Source
|
| Record name | (4-Aminophenyl){4-[(4-aminophenyl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70600879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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